Cas no 96439-99-5 (3-Bromo-2-ethynylpyridine)

3-Bromo-2-ethynylpyridine structure
3-Bromo-2-ethynylpyridine structure
Product name:3-Bromo-2-ethynylpyridine
CAS No:96439-99-5
MF:C7H4BrN
MW:182.017360687256
CID:3043525
PubChem ID:13400638

3-Bromo-2-ethynylpyridine Chemical and Physical Properties

Names and Identifiers

    • 3-Bromo-2-ethynylpyridine
    • 3-Bromo-2-ethynylpyridine (ACI)
    • 3-bromo-2-ethynyl-pyridine
    • BS-50863
    • SCHEMBL5700439
    • 96439-99-5
    • EN300-178391
    • CS-0102748
    • Pyridine, 3-bromo-2-ethynyl-
    • MFCD18256373
    • E76579
    • DTXSID801318791
    • Inchi： 1S/C7H4BrN/c1-2-7-6(8)4-3-5-9-7/h1,3-5H
    • InChI Key： VINPRHPJAPWMGL-UHFFFAOYSA-N
    • SMILES： BrC1C(C#C)=NC=CC=1

Computed Properties

  • Exact Mass: 180.95271g/mol
  • Monoisotopic Mass: 180.95271g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 135
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 12.9Ų

3-Bromo-2-ethynylpyridine Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-178391-2.5g
3-bromo-2-ethynylpyridine
 96439-99-5 95%
2.5g
 $1301.0 2023-09-19
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1173388-250mg
3-Bromo-2-ethynylpyridine
 96439-99-5 97%
250mg
 ￥248.00 2024-04-23
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1173388-5g
3-Bromo-2-ethynylpyridine
 96439-99-5 97%
5g
 ￥4767.00 2024-04-23
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD480879-100mg
3-Bromo-2-ethynylpyridine
 96439-99-5 97%
100mg
 ￥120.0 2024-04-17
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD480879-1g
3-Bromo-2-ethynylpyridine
 96439-99-5 97%
1g
 ￥735.0 2024-04-17
TRC
B681893-50mg
3-Bromo-2-ethynylpyridine
 96439-99-5
50mg
 $ 135.00 2022-06-06
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1173388-100mg
3-Bromo-2-ethynylpyridine
 96439-99-5 97%
100mg
 ￥180.00 2024-04-23
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B13958-1g
3-Bromo-2-ethynylpyridine
 96439-99-5 98%
1g
 6597CNY 2021-05-08
Frontier Specialty Chemicals
B13958-1 g
3-Bromo-2-ethynylpyridine
 96439-99-5
1g
 $ 500.00 2022-11-04
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
B45665-1g
3-Bromo-2-ethynylpyridine
 96439-99-5 97%
1g
 ¥706.0 2024-07-16

3-Bromo-2-ethynylpyridine Production Method

Synthetic Circuit 1

13534-89-9 13534-89-9
96439-99-5 96439-99-5
Reaction Conditions
Reference
Reductive amination of ethynylpyridines with sodium cyanoborohydride
Sakamoto, Takao; Nagata, Hideo; Kondo, Yoshinori; Sato, Kaori; Yamanaka, Hiroshi, Chemical & Pharmaceutical Bulletin, 1984, 32(12), 4866-72

Synthetic Circuit 2

408502-43-2 408502-43-2
96439-99-5 96439-99-5
Reaction Conditions
1.1 Reagents: Triethylamine Catalysts: Cuprous iodide ,  Tetrakis(triphenylphosphine)palladium ;  rt; 4 h, rt
Reference
Aromatic heterocyclic compounds for organic electric element and electronic device
, Korea, , ,

Synthetic Circuit 3

408502-43-2 408502-43-2
96439-99-5 96439-99-5
Reaction Conditions
1.1 Reagents: Triethylamine Catalysts: Cuprous iodide ,  Tetrakis(triphenylphosphine)palladium ;  rt; 4 h, rt
Reference
Pyridinoquinazolines and related compounds for electronic device
, Korea, , ,

3-Bromo-2-ethynylpyridine Raw materials

3-Bromo-2-ethynylpyridine Preparation Products

3-Bromo-2-ethynylpyridine Related Literature

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Amadis Chemical Company Limited
(CAS:96439-99-5)3-Bromo-2-ethynylpyridine
A1070071
Purity:99%/99%
Quantity:5g/1g
Price ($):552.0/158.0